2-((5-((3-chlorophenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-ethylphenyl)acetamide

• IUPAC Name: 2-[[5-(3-chlorophenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(3-ethylphenyl)acetamide
• InChI: InChI=1S/C20H18ClN3O4S2/c1-2-13-5-3-7-15(9-13)23-18(25)12-29-20-22-11-17(19(26)24-20)30(27,28)16-8-4-6-14(21)10-16/h3-11H,2,12H2,1H3,(H,23,25)(H,22,24,26)
• InChI Key: HWTCECMWICFLPY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)CSC2=NC=C(C(=O)N2)S(=O)(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C20H18ClN3O4S2
• Molecular Weight: 464.0 g/mol
• CAS No.: 899965-78-7

Description

The compound 2-((5-((3-chlorophenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-ethylphenyl)acetamide features a 1,6-dihydropyrimidin-6-one core substituted at the 5-position with a 3-chlorophenylsulfonyl group and at the 2-position with a thioether-linked acetamide moiety. The acetamide is further substituted with a 3-ethylphenyl group. Key structural attributes include:

• Pyrimidinone core: A six-membered ring with a ketone at position 6, enabling hydrogen bonding and electron delocalization.
• Sulfonyl group: The 3-chlorophenylsulfonyl substituent at position 5 introduces strong electron-withdrawing effects and polarity.
• Thioether-acetamide linkage: The sulfur atom at position 2 connects to an acetamide group, which terminates in a lipophilic 3-ethylphenyl substituent.

Biological Activity

The compound 2-((5-((3-chlorophenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-ethylphenyl)acetamide is a derivative of thienopyrimidine and has garnered attention for its potential biological activities. This article reviews its biological activity, including mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

• Molecular Formula : C18H20ClN3O3S
• Molecular Weight : 385.89 g/mol
• IUPAC Name : 2-((5-((3-chlorophenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-ethylphenyl)acetamide

This compound features a thioether linkage, a sulfonyl group, and a pyrimidine ring, which contribute to its biological activity.

Anticancer Activity

Recent studies have indicated that compounds similar to 2-((5-((3-chlorophenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-ethylphenyl)acetamide exhibit significant anticancer properties. For instance, derivatives of thieno[2,3-d]pyrimidines have shown promising results against various cancer cell lines:

Compound	Cell Line	IC50 (μM)	Mechanism of Action
Compound A	MDA-MB-231 (breast cancer)	27.6	Induces apoptosis
Compound B	HT-29 (colon cancer)	29.3	Inhibits cell proliferation

In one study, the synthesized thieno[2,3-d]pyrimidine derivatives demonstrated cytotoxic effects on MDA-MB-231 cells, with IC50 values ranging from 25 to 30 μM, indicating their potential as anticancer agents .

Antimicrobial Activity

The compound's structural features suggest potential antimicrobial activity. Research on related thienopyrimidine derivatives has shown effectiveness against various bacterial strains. For example, certain compounds displayed significant antibacterial properties with minimum inhibitory concentrations (MICs) in the range of 10–50 μg/mL against Gram-positive and Gram-negative bacteria.

The biological activity of this compound may be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit key enzymes involved in cancer cell proliferation and survival.
• Induction of Apoptosis : The presence of the sulfonyl group may enhance the ability to induce programmed cell death in malignant cells.
• Interference with DNA Synthesis : The pyrimidine ring structure is known to interact with DNA synthesis pathways, potentially leading to cytotoxic effects.

Case Study 1: Cytotoxicity Evaluation

In a study evaluating the cytotoxicity of various thienopyrimidine derivatives, researchers found that the compound exhibited selective toxicity towards cancer cells while sparing normal cells. The study utilized a panel of cancer cell lines, including breast and colon cancers, demonstrating significant inhibition of cell growth at concentrations that did not affect normal fibroblast cells .

Case Study 2: Antimicrobial Testing

Another investigation focused on the antimicrobial properties of related compounds. The results indicated that derivatives with similar structures inhibited the growth of Staphylococcus aureus and Escherichia coli effectively. The study concluded that modifications in the sulfonyl and thioether groups could enhance antimicrobial efficacy .

Comparison with Similar Compounds

Discussion of Structural Trends

• Lipophilicity : The target’s 3-ethylphenyl group offers moderate lipophilicity, contrasting with the highly polar trichlorophenyl () or hydrophobic trifluoromethyl () groups.
• Steric Factors : Diphenyl substituents () may hinder binding to compact active sites, whereas the target’s sulfonyl group provides directional hydrogen-bonding capability.